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Compound of Interest

Compound Name: SHP504

Cat. No.: B11929918 Get Quote

Essential Safety and Handling Guide for SHP504
Disclaimer: This document provides guidance on personal protective equipment (PPE) for

handling SHP504 based on general safety protocols for potent chemical compounds and the

available information on SHP2 inhibitors. No specific Safety Data Sheet (SDS) for SHP504 was

found. Therefore, a comprehensive risk assessment should be conducted by qualified

personnel before handling this substance.

This guide is intended for researchers, scientists, and drug development professionals to

provide essential, immediate safety and logistical information for the handling and disposal of

SHP504.

Understanding the Hazard
SHP504 is identified as an allosteric inhibitor of SHP2 (Src homology-2 domain-containing

protein tyrosine phosphatase-2). SHP2 is a key signaling protein involved in various cellular

processes, and its inhibitors are under investigation as potential anti-cancer agents. Due to its

potent biological activity, SHP504 should be handled with caution to minimize exposure.

Personal Protective Equipment (PPE) Requirements
The following table summarizes the recommended PPE for handling SHP504 in a laboratory

setting.
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Body Part
Personal Protective

Equipment
Specifications & Remarks

Hands

Nitrile or Neoprene Gloves

(Double Gloving

Recommended)

Ensure gloves are compatible

with the solvents used to

dissolve SHP504. Check for

any signs of degradation or

perforation before and during

use. Change gloves frequently

and immediately if

contaminated.

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where SHP504 is

handled. Provides protection

against splashes and aerosols.

Face Face Shield

Recommended to be worn in

addition to safety glasses or

goggles when there is a

significant risk of splashes,

such as during solution

preparation or transfers of

large quantities.

Body Laboratory Coat

Should be a dedicated,

buttoned lab coat. Consider a

disposable gown for

procedures with a higher risk

of contamination.

Respiratory Chemical Fume Hood

All handling of solid SHP504

and its concentrated solutions

should be performed in a

certified chemical fume hood to

prevent inhalation of dust or

aerosols.

N95 or higher-rated respirator May be required for certain

procedures where engineering
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controls are not sufficient to

minimize exposure, such as

during spill cleanup. A risk

assessment should determine

the need for respiratory

protection.

Experimental Workflow for Safe Handling
The following diagram illustrates the procedural steps for safely handling SHP504 in a research

environment.
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Remove PPE

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of SHP504, from preparation to disposal.
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Operational Plan
4.1. Engineering Controls:

Chemical Fume Hood: Always handle solid SHP504 and prepare solutions within a certified

chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

4.2. Standard Operating Procedures (SOPs):

Develop and follow a detailed SOP for all experimental procedures involving SHP504.

The SOP should include specific instructions on weighing, dissolving, and handling the

compound, as well as emergency procedures.

4.3. Training:

All personnel handling SHP504 must receive training on the potential hazards, required PPE,

and emergency procedures.

Training records should be maintained.

Disposal Plan
5.1. Waste Segregation:

All solid waste contaminated with SHP504 (e.g., gloves, pipette tips, vials) should be

collected in a designated, labeled hazardous waste container.

Liquid waste containing SHP504 should be collected in a separate, labeled hazardous waste

container.

5.2. Waste Disposal:

Dispose of all hazardous waste through your institution's environmental health and safety

(EHS) office.
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Do not dispose of SHP504 down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill with an inert absorbent material. Collect the absorbed material into a sealed

container for hazardous waste disposal. Decontaminate the spill area. Report the spill to

your EHS office.

By adhering to these guidelines, researchers can minimize their risk of exposure and safely

handle SHP504 in the laboratory. Building a strong foundation of safety and trust is paramount

when working with potent research compounds.

To cite this document: BenchChem. [Personal protective equipment for handling SHP504].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929918#personal-protective-equipment-for-
handling-shp504]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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